Cas no 1797327-81-1 (3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea)

• Product Name: 3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
• CAS No: 1797327-81-1
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5371941
• Update Time: 2025-06-03

3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(5-cyclopropyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]-3-(thiophen-2-ylmethyl)urea
• 3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C19H21N5OS/c25-19(22-13-16-2-1-11-26-16)21-9-10-24-18(15-3-4-15)12-17(23-24)14-5-7-20-8-6-14/h1-2,5-8,11-12,15H,3-4,9-10,13H2,(H2,21,22,25)
• InChI Key： WDKBZRYLRRLDAL-UHFFFAOYSA-N
• SMILES： N(CCN1C(C2CC2)=CC(C2=CC=NC=C2)=N1)C(NCC1SC=CC=1)=O

Additional information on 3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea

Introduction to 3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea (CAS No. 1797327-81-1) and Its Emerging Applications in Chemical Biology

3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea, identified by its CAS number 1797327-81-1, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic moieties, including pyrazole, pyridine, and thiophene, which are well-documented for their diverse biological activities. The unique arrangement of these functional groups in 3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea contributes to its potential as a versatile scaffold for developing novel therapeutic agents.

The molecular structure of this compound incorporates several key pharmacophoric elements that are known to interact with biological targets. The pyrazole ring, for instance, is a common motif in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. In 3-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea, the pyrazole moiety is further functionalized with a 5-cyclopropyl substituent, which can enhance binding affinity and metabolic stability. This modification is particularly noteworthy, as cyclopropyl groups are often employed in drug design to improve pharmacokinetic properties without compromising efficacy.

Additionally, the presence of a pyridine ring at the 3-position of the pyrazole ring introduces another layer of biological relevance. Pyridine derivatives are widely recognized for their role in inhibiting various enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific pyridin-4-yl substitution in this compound suggests potential interactions with proteins involved in these pathways.

The urea functional group at the 1-position of the molecule further enhances its pharmacological profile. Urea-based compounds have been extensively studied for their ability to act as protease inhibitors, kinase inhibitors, and modulators of other enzyme systems. The incorporation of a thiophen-2-yl methyl group into the urea moiety adds another layer of complexity, potentially influencing both solubility and bioavailability. Thiophene derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-{2-[5-cyclopropyl-3-(pyridin-4-y l)-1H-pyrazol -1 -yl]ethyl}-1-[ (thiophen -2 - yl)methyl]urea with biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various inflammatory and proliferative diseases. The structural features of this compound allow it to bind tightly to these targets, potentially leading to therapeutic effects with high specificity.

In vitro studies have begun to elucidate the biological activity of 3-{2-[5-cyclopropyl -3-(pyridin -4 - yl)-1H-pyrazol -1 - yl]ethyl}-1-[ (thiophen -2 - yl)methyl]urea, revealing promising results in models of inflammation and cancer. For instance, preliminary data suggest that this compound can inhibit the phosphorylation of key signaling proteins involved in pathways such as JAK/STAT and MAPK/ERK. These findings align with the growing interest in developing small-molecule inhibitors that modulate intracellular signaling networks.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodology have made it more feasible to produce such molecules on a scalable basis. Techniques such as multi-step organic synthesis combined with automated purification methods have enabled researchers to obtain high-purity samples suitable for biochemical studies. This progress is crucial for advancing preclinical development and eventually moving towards clinical trials.

The potential applications of 3-{2-[5-cyclopropyl -3-(pyridin -4 - yl)-1H-pyrazol -1 - yl]ethyl}-1-[ (thiophen -2 - yl)methyl]urea extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use as a tool compound in chemical biology research. By studying how this molecule interacts with biological targets, researchers can gain insights into disease mechanisms and develop new strategies for therapeutic intervention.

Future directions in the study of this compound may include exploring its potential as an antiviral agent or an immunomodulator. The combination of heterocyclic moieties known to interact with viral proteases or immune receptors makes it a promising candidate for these applications. Additionally, investigating its effects on cellular pathways related to neurodegenerative diseases could open up new avenues for research in this challenging field.

In conclusion,3-{2-[5-cyclopropyl -3-(pyridin -4 - yl)-1H-pyrazol -1 - yl]ethyl}-1-[ (thiophen -2 - yl)methyl]urea (CAS No. 1797327 81 1) is a structurally fascinating compound with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements positions it as a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover its biological activities and mechanisms of action,this molecule is poised to make meaningful contributions to both academic research and clinical applications.